Cas no 851988-30-2 (N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carbohydrazide)

• Product Name: N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carbohydrazide
• CAS No: 851988-30-2
• MF: C₁₅H₈F₂N₄OS₂
• MW: 362.377026557922
• CID: 848138
• Update Time: 2025-10-29

N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxylic acid, 2-(4,6-difluoro-2-benzothiazolyl)hydrazide
• N'-(4,6-difluorobenzo[d]thiazol-2-yl)benzo[d]thiazole-2-carbohydrazide
• N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carbohydrazide

• Inchi： 1S/C15H8F2N4OS2/c16-7-5-8(17)12-11(6-7)24-15(19-12)21-20-13(22)14-18-9-3-1-2-4-10(9)23-14/h1-6H,(H,19,21)(H,20,22)
• InChI Key： NPUJWQRGOFSGRF-UHFFFAOYSA-N
• SMILES： S1C(NNC(C2=NC3C=CC=CC=3S2)=O)=NC2C(=CC(=CC1=2)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 488
• Topological Polar Surface Area: 123

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carbohydrazide

Exploring the Chemical Properties and Applications of N'-(4,6-Difluoro-1,3-Benzothiazol-2-Yl)-1,3-Benzothiazole-2-Carbohydrazide (CAS No 851988-30-2)

N'-(4,6-Difluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carbohydrazide is a complex organic compound with the CAS registry number 851988-30-2. This compound belongs to the class of benzothiazoles and carbohydrazides, which are widely studied in various fields of chemistry due to their unique properties and potential applications.

The molecular structure of this compound consists of a benzothiazole ring system with a carbohydrazide group attached at the 2-position. The presence of fluorine atoms at the 4 and 6 positions of the benzothiazole ring introduces interesting electronic and steric effects, which can significantly influence its chemical reactivity and physical properties. Recent studies have highlighted the importance of such fluorinated benzothiazoles in drug design and materials science.

One of the key areas of research involving this compound is its potential as a building block for advanced materials. The benzothiazole moiety is known for its aromaticity and conjugation capabilities, making it suitable for applications in optoelectronics and organic light-emitting diodes (OLEDs). The carbohydrazide group further enhances its versatility by providing additional functionalization opportunities.

Recent advancements in synthetic methodologies have enabled more efficient routes to prepare N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carbohydrazide. These methods often involve multi-component reactions or catalytic processes that improve yield and purity. Such improvements are crucial for scaling up production if this compound is to be used in industrial applications.

In terms of biological activity, this compound has shown promise in preliminary assays targeting specific enzymes and receptors. The fluorinated benzothiazole moiety contributes to both lipophilicity and hydrogen bonding capabilities, which are desirable traits in drug candidates. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability.

Another intriguing aspect of this compound is its role in supramolecular chemistry. The combination of aromatic rings and functional groups allows for the formation of self-assembled structures with potential applications in nanotechnology. Researchers are exploring how these structures can be tailored for specific functions such as drug delivery or sensing.

The synthesis and characterization of N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carbohydrazide have been documented in several recent publications. These studies emphasize the importance of understanding the relationship between molecular structure and function in designing new compounds with tailored properties.

In conclusion, N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carbohydrazide (CAS No 851988-30-2) represents a fascinating molecule with diverse potential applications across multiple disciplines. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.